Cas no 827009-72-3 (2-(3-FORMYL-2,5-DIMETHYL-1H-PYRROL-1-YL)-4,5-DIMETHYL-3-THIOPHENECARBOXYLIC ACID)

• Product name: 2-(3-FORMYL-2,5-DIMETHYL-1H-PYRROL-1-YL)-4,5-DIMETHYL-3-THIOPHENECARBOXYLIC ACID
• CAS No: 827009-72-3
• MF: C₁₄H₁₅NO₃S
• MW: 0
• CID: 1806637
• PubChem ID: 1265683

2-(3-FORMYL-2,5-DIMETHYL-1H-PYRROL-1-YL)-4,5-DIMETHYL-3-THIOPHENECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(3-FORMYL-2,5-DIMETHYL-1H-PYRROL-1-YL)-4,5-DIMETHYL-3-THIOPHENECARBOXYLIC ACID
• SCHEMBL2557024
• 2-(3-formyl-2,5-dimethylpyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic acid
• HMS2444P08
• CHEMBL1609047
• MLS000531431
• AKOS000113627
• CS-0119000
• 827009-72-3
• SR-01000289314
• 2-(3-Formyl-2,5-dimethyl-1h-pyrrol-1-yl)-4,5-dimethylthiophene-3-carboxylic acid
• SMR000136409
• SR-01000289314-1

• Inchi： InChI=1S/C14H15NO3S/c1-7-5-11(6-16)9(3)15(7)13-12(14(17)18)8(2)10(4)19-13/h5-6H,1-4H3,(H,17,18)
• InChI Key： YQHDADUICGBFID-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(N1C2=C(C(=C(S2)C)C)C(=O)O)C)C=O

Computed Properties

• Exact Mass: 277.07726451g/mol
• Monoisotopic Mass: 277.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.5Ų